Cas no 521313-45-1 (8-bromo-5-methoxyisoquinoline)

8-Bromo-5-methoxyisoquinoline is a halogenated isoquinoline derivative with significant utility in organic synthesis and pharmaceutical research. The bromine substituent at the 8-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The methoxy group at the 5-position contributes to electronic modulation, influencing both reactivity and binding properties in medicinal chemistry applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitor and CNS-targeted drug discovery. Its stability under standard handling conditions and well-defined synthetic route make it a reliable building block for advanced chemical transformations.
8-bromo-5-methoxyisoquinoline structure
8-bromo-5-methoxyisoquinoline structure
Product Name:8-bromo-5-methoxyisoquinoline
CAS No:521313-45-1
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD22414512
CID:1575606
PubChem ID:69446346
Update Time:2025-05-28

8-bromo-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 8-bromo-5-methoxy-
    • 8-bromo-5-methoxyisoquinoline
    • SCHEMBL5449879
    • XHGUNYMDWPMTEN-UHFFFAOYSA-N
    • EN300-258014
    • AS-43556
    • Z1504676752
    • CS-W018379
    • MFCD22414512
    • AKOS022880263
    • 5-Methoxy-8-bromo-isoquinoline
    • 8-Bromo-5-methoxy-isoquinoline
    • DB-170519
    • 521313-45-1
    • WVA31345
    • MDL： MFCD22414512
    • Inchi： 1S/C10H8BrNO/c1-13-10-3-2-9(11)8-6-12-5-4-7(8)10/h2-6H,1H3
    • InChI Key： XHGUNYMDWPMTEN-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C2C=CN=CC=21)OC

Computed Properties

  • Exact Mass: 236.97894
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

8-bromo-5-methoxyisoquinoline Pricemore >>

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8-bromo-5-methoxyisoquinoline Suppliers

Amadis Chemical Company Limited
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(CAS:521313-45-1)8-bromo-5-methoxyisoquinoline
Order Number:A1184587
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:55
Price ($):1040.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:521313-45-1)8-bromo-5-methoxyisoquinoline
A1184587
Purity:99%
Quantity:1g
Price ($):1040.0
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